6,6-Dibromopenicillanic Acid S,S-Dioxide
6,6-Dibromopenicillanic Acid S,S-Dioxide
Brand Name:
Vulcanchem
CAS No.:
76646-91-8
VCID:
VC0113446
InChI:
InChI=1S/C8H9Br2NO5S/c1-7(2)3(4(12)13)11-5(14)8(9,10)6(11)17(7,15)16/h3,6H,1-2H3,(H,12,13)/t3-,6+/m0/s1
SMILES:
CC1(C(N2C(S1(=O)=O)C(C2=O)(Br)Br)C(=O)O)C
Molecular Formula:
C8H9Br2NO5S
Molecular Weight:
391.04 g/mol
6,6-Dibromopenicillanic Acid S,S-Dioxide
CAS No.: 76646-91-8
Reference Standards
VCID: VC0113446
Molecular Formula: C8H9Br2NO5S
Molecular Weight: 391.04 g/mol
CAS No. | 76646-91-8 |
---|---|
Product Name | 6,6-Dibromopenicillanic Acid S,S-Dioxide |
Molecular Formula | C8H9Br2NO5S |
Molecular Weight | 391.04 g/mol |
IUPAC Name | (2S,5R)-6,6-dibromo-3,3-dimethyl-4,4,7-trioxo-4λ6-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid |
Standard InChI | InChI=1S/C8H9Br2NO5S/c1-7(2)3(4(12)13)11-5(14)8(9,10)6(11)17(7,15)16/h3,6H,1-2H3,(H,12,13)/t3-,6+/m0/s1 |
Standard InChIKey | DZYBRGUNKNPEKM-BBIVZNJYSA-N |
Isomeric SMILES | CC1([C@@H](N2[C@H](S1(=O)=O)C(C2=O)(Br)Br)C(=O)O)C |
SMILES | CC1(C(N2C(S1(=O)=O)C(C2=O)(Br)Br)C(=O)O)C |
Canonical SMILES | CC1(C(N2C(S1(=O)=O)C(C2=O)(Br)Br)C(=O)O)C |
Synonyms | (2S,5R)-6,6-dibromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid 4,4-Dioxide; Sulbactam EP Impurity E; _x000B_(2S-cis)-6,6-Dibromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid 4,4-Dioxide; 6,6-Dibromopen |
PubChem Compound | 1427720 |
Last Modified | Nov 11 2021 |
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